Cas no 896307-78-1 (N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide)

• Product Name: N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide
• CAS No: 896307-78-1
• MF: C₁₂H₁₁N₃O₅S
• MW: 309.297841310501
• CID: 5478848
• Update Time: 2025-06-10

N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[3-(aminocarbonyl)-4,5-dimethyl-2-thienyl]-5-nitro-
• N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide

• Inchi： 1S/C12H11N3O5S/c1-5-6(2)21-12(9(5)10(13)16)14-11(17)7-3-4-8(20-7)15(18)19/h3-4H,1-2H3,(H2,13,16)(H,14,17)
• InChI Key： IQYPYDQXDRQUIS-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NC1SC(C)=C(C)C=1C(N)=O)=O

Additional information on N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide

Research Briefing on N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide (CAS: 896307-78-1)

N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide (CAS: 896307-78-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique thiophene and nitrofuran moieties, has been investigated for its biological activity, particularly in antimicrobial and anticancer contexts. Recent studies have explored its mechanism of action, pharmacokinetics, and structure-activity relationships, providing valuable insights for drug development.

One of the key areas of research focuses on the antimicrobial properties of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study highlighted the compound's ability to inhibit bacterial DNA synthesis, suggesting a novel mechanism of action that could circumvent existing resistance mechanisms.

In addition to its antimicrobial potential, recent preclinical studies have investigated the anticancer properties of this compound. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide induces apoptosis in several cancer cell lines, including breast and colon cancer cells. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK pathways, was identified as a potential mechanism underlying its cytotoxic effects.

Pharmacokinetic studies have also been conducted to evaluate the drug-likeness of this compound. A recent investigation reported in the European Journal of Pharmaceutical Sciences (2024) assessed the absorption, distribution, metabolism, and excretion (ADME) properties of N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide. The results indicated favorable oral bioavailability and metabolic stability, although further optimization may be required to enhance its tissue penetration and reduce potential off-target effects.

Structural modifications of the compound have been explored to improve its efficacy and safety profile. A 2023 study in ACS Medicinal Chemistry Letters synthesized several analogs of N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide and evaluated their biological activity. The findings suggested that modifications at the carbamoyl and nitrofuran groups could significantly influence the compound's potency and selectivity, providing a roadmap for future drug design efforts.

Despite these promising findings, challenges remain in the development of N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide as a therapeutic agent. Issues such as potential toxicity, formulation stability, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's properties through medicinal chemistry approaches and advancing it through preclinical development stages.

In conclusion, N-(3-carbamoyl-4,5-dimethylthiophen-2-yl)-5-nitrofuran-2-carboxamide (CAS: 896307-78-1) represents a promising candidate for further development in both antimicrobial and anticancer applications. The latest research highlights its unique mechanism of action, favorable pharmacokinetic properties, and potential for structural optimization. Continued investigation into this compound may yield novel therapeutic options for addressing pressing medical challenges.